3-Chloro-1H-pyrazolo[3,4-b]pyridine

• IUPAC Name: 3-chloro-2H-pyrazolo[3,4-b]pyridine
• InChI: InChI=1S/C6H4ClN3/c7-5-4-2-1-3-8-6(4)10-9-5/h1-3H,(H,8,9,10)
• InChI Key: BGPRRDAIUYNVDJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(NN=C2N=C1)Cl
• Molecular Formula: C6H4ClN3
• DSSTOX Substance ID: DTXSID70406171
• Molecular Weight: 153.57 g/mol
• CAS RN: 117007-51-9

Description

Synthesis Analysis

3-Chloro-1H-pyrazolo[3,4-b]pyridine compounds are synthesized through various methods, often starting from 2-chloronicotinic acid via reduction, oxidation, oximation, and cyclization processes. These methods are praised for their ease of operation, low cost, and environmental friendliness, making them suitable for large-scale preparation with a total yield of 67.21% (Huang & Zha, 2011). Additionally, microwave-assisted one-pot synthesis in water catalyzed by InCl3 has been employed for synthesizing carbonylpyrazolo[3,4-b]pyridine derivatives, offering good to excellent yields (Efraín et al., 2017).

Molecular Structure Analysis

The molecular structure and properties of this compound derivatives have been extensively characterized using spectral analysis, quantum studies, and computational methods. These studies confirm the high stability and reactivity of these compounds, making them suitable for further chemical modifications and applications (S. A. Halim & M. Ibrahim, 2022).

Chemical Reactions and Properties

These compounds participate in a variety of chemical reactions, including domino reactions with electron-rich aminoheterocycles, which lead to the synthesis of diverse pyrazolo[3,4-b]pyridines with significant fluorescence and biological activity (M. Miliutina et al., 2018). Such reactions underscore the versatility and functionalizability of the this compound scaffold.

Physical Properties Analysis

The physical properties of these compounds, including their solid-state structure, fluorescence, and optical properties, have been studied in detail. For instance, the crystal structure analysis reveals significant aspects of their reactivity and stability, contributing to their utility in various applications (Xiaojing Zhang et al., 2006).

Chemical Properties Analysis

This compound derivatives exhibit a wide range of chemical properties, enabling their use in various chemical transformations. These properties are exploited in the synthesis of complex molecules, highlighting the compound's role as a versatile building block in organic synthesis (J. J. Keating & Ryan M Alam, 2021).

Mechanism of Action

Target of Action

It is known that pyrazolo[3,4-b]pyridines, the family of compounds to which it belongs, have been of interest to medicinal chemists due to their close similarity with the purine bases adenine and guanine . This suggests that they may interact with biological targets in a similar manner to these bases.

Mode of Action

Given its structural similarity to adenine and guanine, it may be hypothesized that it interacts with its targets in a similar manner to these purine bases .

Result of Action

Compounds with a pyrazolo[3,4-b]pyridine scaffold have been found to exhibit anticancer activity against several tumor cell lines , suggesting that 3-Chloro-1H-pyrazolo[3,4-b]pyridine may have similar effects.